Cas no 1805935-67-4 (4-Bromo-2-fluoro-3-hydroxybenzenesulfonyl chloride)

• Product Name: 4-Bromo-2-fluoro-3-hydroxybenzenesulfonyl chloride
• CAS No: 1805935-67-4
• MF: C₆H₃BrClFO₃S
• MW: 289.506622552872
• CID: 4976188
• Update Time: 2025-10-28

4-Bromo-2-fluoro-3-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C6H3BrClFO3S/c7-3-1-2-4(13(8,11)12)5(9)6(3)10/h1-2,10H
• InChI Key： ZDENMXVSDAESJO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1O)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 278
• XLogP3: 2.4
• Topological Polar Surface Area: 62.8

Additional information on 4-Bromo-2-fluoro-3-hydroxybenzenesulfonyl chloride

4-Bromo-2-fluoro-3-hydroxybenzenesulfonyl Chloride: A Comprehensive Overview

4-Bromo-2-fluoro-3-hydroxybenzenesulfonyl chloride (CAS No. 1805935-67-4) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a brominated and fluorinated aromatic ring. The presence of these substituents imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 4-bromo-2-fluoro-3-hydroxybenzenesulfonyl chloride involves a series of carefully controlled reactions, often starting from the corresponding aromatic hydroxyl compound. The introduction of the sulfonyl chloride group is typically achieved through sulfonation followed by chlorination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the final product. These developments have been widely reported in leading chemistry journals, highlighting the compound's importance in modern chemical research.

One of the most notable applications of 4-bromo-2-fluoro-3-hydroxybenzenesulfonyl chloride is in the pharmaceutical industry. Its ability to act as a reactive intermediate has made it a key component in the synthesis of various drugs, including anti-inflammatory agents and antiviral compounds. For instance, researchers have successfully utilized this compound to develop novel sulfonamide derivatives with enhanced bioavailability and efficacy. These findings were published in a 2023 study in *Nature Communications*, where the compound was shown to significantly improve the pharmacokinetic profiles of certain drug candidates.

In addition to its pharmaceutical applications, 4-bromo-2-fluoro-3-hydroxybenzenesulfonyl chloride has also found use in agrochemicals. Its ability to act as a selective herbicide precursor has been explored in recent studies, with promising results indicating its potential to reduce crop damage while maintaining high efficacy against target weeds. A 2022 paper in *Journal of Agricultural and Food Chemistry* detailed how this compound can be modified to enhance its selectivity, making it a valuable tool for sustainable agriculture.

The electronic properties of 4-bromo-2-fluoro-3-hydroxybenzenesulfonyl chloride have also attracted attention in materials science. Its aromatic ring, substituted with electron-withdrawing groups like bromine and fluorine, exhibits unique electronic behavior that makes it suitable for applications in organic electronics. Researchers have explored its use as a building block for organic semiconductors, with recent studies demonstrating its potential to improve the performance of OLEDs (organic light-emitting diodes). These findings were highlighted in a 2023 article in *Advanced Materials*, where the compound was shown to significantly enhance device efficiency.

Despite its numerous applications, the handling and storage of 4-bromo-2-fluoro-3-hydroxybenzenesulfonyl chloride require careful consideration due to its reactivity. It is typically stored under inert conditions to prevent degradation and ensure stability. Recent studies have also investigated its toxicity profile, with findings suggesting that exposure to this compound should be minimized due to potential health risks. Regulatory guidelines now recommend strict safety protocols for its use in industrial settings.

In conclusion, 4-bromo-2-fluoro-3-hydroxybenzenesulfonyl chloride (CAS No. 1805935-67-4) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new uses and improve synthesis methods, this compound is poised to play an even greater role in advancing modern science and technology.